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Compound of Interest

Compound Name: Cesium perchlorate

Cat. No.: B076103

For Researchers, Scientists, and Drug Development Professionals

Anhydrous cesium perchlorate (CsCIlOa4) is an inorganic compound of significant interest in
various scientific and research applications. Its properties as a strong oxidizing agent and its
role in chemical synthesis make a thorough understanding of its physical characteristics, such
as molar mass and density, essential for its effective and safe use. This technical guide
provides an in-depth overview of the molar mass and density of anhydrous cesium
perchlorate, complete with experimental protocols for their determination.

Core Physicochemical Properties

The fundamental physicochemical properties of anhydrous cesium perchlorate are
summarized below. These values are critical for stoichiometric calculations, material
characterization, and process design in research and development.

Property Value Units
Molar Mass 232.36 g/mol
Density 3.327 g/cm3

Note: The density is typically measured at standard conditions (25 °C, 100 kPa).[1]

Determination of Molar Mass and Density
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Accurate determination of molar mass and density is crucial for the validation of material purity
and for its application in various experimental and developmental workflows.

Molar Mass Calculation

The molar mass of a pure compound like anhydrous cesium perchlorate is typically
determined by calculation based on its chemical formula and the standard atomic weights of its
constituent elements.

Experimental Protocol: Molar Mass Calculation

« ldentify the Chemical Formula: The chemical formula for anhydrous cesium perchlorate is
CsClOa.

e Determine Constituent Elements and Atom Count:
o Cesium (Cs): 1 atom
o Chlorine (CI): 1 atom
o Oxygen (O): 4 atoms

o Obtain Standard Atomic Weights: From the periodic table, the standard atomic weights of the
elements are:

o Cs:132.905u
o CIl: 35.453 u
o 0:15.999u

o Calculate Molar Mass: The molar mass is the sum of the atomic weights of all atoms in the
formula.

o Molar Mass = (1 x Atomic Weight of Cs) + (1 x Atomic Weight of Cl) + (4 x Atomic Weight
of O)

o Molar Mass = (1 x 132.905) + (1 x 35.453) + (4 x 15.999) = 232.354 g/mol .
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Density Determination

The density of a solid material such as anhydrous cesium perchlorate can be determined
experimentally using several methods. Gas pycnometry is a preferred method for obtaining the
skeletal density of a crystalline solid.

Experimental Protocol: Density Determination by Gas Pycnometry

e Principle: Gas pycnometry measures the volume of a solid object of known mass by
determining the volume of gas it displaces. Helium is often used as the measurement gas
due to its small atomic size, which allows it to penetrate small pores, and its inert nature.

o Apparatus: A gas pycnometer, which consists of a sample chamber and a reference chamber
of known volumes, and a pressure gauge.

e Procedure:

1. Mass Measurement: Accurately weigh the anhydrous cesium perchlorate sample using
an analytical balance.

2. Sample Placement: Place the weighed sample into the sample chamber of the gas
pycnometer.

3. Purging: The sample chamber is repeatedly purged with the measurement gas (e.g.,
helium) to remove any adsorbed gases from the sample surface.

4. Measurement Cycle:
» The reference chamber is filled with the measurement gas to a specific pressure.
» Avalve is opened, allowing the gas to expand into the sample chamber.
» The pressure drop is measured once the system reaches equilibrium.

5. Volume Calculation: The volume of the solid sample is calculated using the known
volumes of the reference and sample chambers and the measured pressures before and
after expansion, based on the ideal gas law (Boyle's Law).
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6. Density Calculation: The density (p) is calculated using the formula:

» p=mass/volume

Logical Workflow for Physicochemical
Characterization

The process of determining the key physicochemical properties of a compound like anhydrous
cesium perchlorate follows a logical sequence to ensure accuracy and reproducibility.
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Caption: Workflow for determining the molar mass and density of anhydrous cesium

perchlorate.

Applications in Research and Drug Development
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Anhydrous cesium perchlorate is utilized in various research contexts. It serves as a
precursor in the synthesis of other cesium compounds and as an oxidizing agent in specific
chemical reactions.[2] In the pharmaceutical industry, precise knowledge of the molar mass
and density of such reagents is fundamental for the development of robust and reproducible
synthetic protocols and for ensuring the quality and purity of intermediates and final active
pharmaceutical ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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